Cas no 956039-38-6 (Glycerol 1,2-dialkanoates; Glycerol 1-octadecanoate 2-tetradecanoate, 3-O-[α-D-Galactopyranosyl-(1→6)-β-D-galactopyranoside])

• Product Name: Glycerol 1,2-dialkanoates; Glycerol 1-octadecanoate 2-tetradecanoate, 3-O-[α-D-Galactopyranosyl-(1→6)-β-D-galactopyranoside]
• CAS No: 956039-38-6
• MF: C₄₇H₈₈O₁₅
• MW: 893.192637443542
• CID: 6764715
• Update Time: 2024-03-03

Glycerol 1,2-dialkanoates; Glycerol 1-octadecanoate 2-tetradecanoate, 3-O-[α-D-Galactopyranosyl-(1→6)-β-D-galactopyranoside] Chemical and Physical Properties

Names and Identifiers

• Ocimumoside B
• (+)-Ocimumoside B
• Glycerol 1,2-dialkanoates; Glycerol 1-octadecanoate 2-tetradecanoate, 3-O-[α-D-Galactopyranosyl-(1→6)-β-D-galactopyranoside]

• Inchi： 1S/C47H88O15/c1-3-5-7-9-11-13-15-16-17-18-20-21-23-25-27-29-38(49)57-32-35(60-39(50)30-28-26-24-22-19-14-12-10-8-6-4-2)33-58-46-45(56)43(54)41(52)37(62-46)34-59-47-44(55)42(53)40(51)36(31-48)61-47/h35-37,40-48,51-56H,3-34H2,1-2H3
• InChI Key： LGYCXVJXWRPVSQ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(OCC(OC(CCCCCCCCCCCCC)=O)COC1C(O)C(O)C(O)C(COC2C(O)C(O)C(O)C(CO)O2)O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 62
• XLogP3: 12.255

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Glycosylglycerols Glycosyldiradylglycerols